Cas no 662150-31-4 (4-Pyridinecarboxaldehyde, 3-[[4-(methylthio)phenyl]methyl]-)

• Product Name: 4-Pyridinecarboxaldehyde, 3-[[4-(methylthio)phenyl]methyl]-
• CAS No: 662150-31-4
• MF: C₁₃H₁₁NOS₂
• MW: 261.362540483475
• CID: 1706315
• Update Time: 2024-08-30

4-Pyridinecarboxaldehyde, 3-[[4-(methylthio)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 3-[[4-(methylthio)phenyl]methyl]-
• 4-Pyridinecarboxaldehyde, 3-[[4-(methylthio)phenyl]thio]-

• Inchi： 1S/C13H11NOS2/c1-16-11-2-4-12(5-3-11)17-13-8-14-7-6-10(13)9-15/h2-9H,1H3
• InChI Key： KEVFFDXAAYXZIM-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C=O)=C1SC1=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 243.07189

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 426.5±40.0 °C(Predicted)
• PSA: 29.96
• pka: 1.72±0.20(Predicted)